Cas no 496785-20-7 (3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole)

3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole is a structurally complex heterocyclic compound featuring multiple aromatic substituents, including bromophenyl, chlorophenyl, and dichlorophenyl groups, along with an imidazole moiety. This pyrazole derivative exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its diverse functionalization and electron-rich framework. The presence of halogenated aryl groups enhances its reactivity in cross-coupling reactions, while the imidazole component may contribute to biological activity. Its rigid, multi-substituted structure makes it valuable for exploring structure-activity relationships in medicinal chemistry. The compound's synthetic versatility and potential for further derivatization underscore its utility in targeted molecular design.

3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole structure

496785-20-7 structure

Product Name:3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole

CAS No:496785-20-7

MF:C₂₄H₁₆BrCl₃N₄

MW:546.673641204834

CID:5233509

Update Time:2025-05-20

3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole
- 1H-Pyrazole, 3-(4-bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4,5-dihydro-4-(1H-imidazol-1-yl)-
- Inchi： 1S/C24H16BrCl3N4/c25-17-5-1-15(2-6-17)22-24(31-12-11-29-14-31)23(16-3-7-18(26)8-4-16)32(30-22)19-9-10-20(27)21(28)13-19/h1-14,23-24H
- InChI Key： KGBQLRVREQTODQ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(Cl)C(Cl)=C2)C(C2=CC=C(Cl)C=C2)C(N2C=NC=C2)C(C2=CC=C(Br)C=C2)=N1

3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1052340-0.1g	3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole	496785-20-7	95%	0.1g	$1650	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1581564-100mg	3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1H-imidazol-1-yl)-4,5-dihydro-1H-pyrazole	496785-20-7	98%	100mg	￥17749.00	2024-05-11
eNovation Chemicals LLC	Y1052340-0.1g	3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole	496785-20-7	95%	0.1g	$1650	2025-02-20
eNovation Chemicals LLC	Y1052340-0.1g	3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole	496785-20-7	95%	0.1g	$1650	2025-02-21

3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole Related Literature

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Additional information on 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole

3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole: A Comprehensive Overview

The compound 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole, identified by the CAS number 496785-20-7, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of multiple halogen substituents (bromo and chloro groups) and the imidazolyl moiety further enhances its chemical complexity and functional versatility.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and cyclization processes. The strategic placement of halogen atoms on the aromatic rings suggests that this compound may exhibit unique electronic properties and reactivity. Recent studies have highlighted the importance of such substituted pyrazoles in various fields, including pharmacology, materials science, and catalysis.

In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in drug discovery. Its structure suggests potential interactions with various biological targets, such as protein kinases or ion channels. Researchers have reported that similar compounds have demonstrated inhibitory effects on certain enzymes, making them candidates for anti-inflammatory or anti-cancer therapies. The presence of the imidazolyl group further enhances its potential for hydrogen bonding and metal coordination, which are critical for bioactivity.

From a materials science perspective, the compound's aromaticity and halogen substitution pattern make it a strong candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). The bromine and chlorine atoms can influence the electronic properties of the molecule, potentially tuning its conductivity and optical properties. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the design of more efficient materials.

In addition to its direct applications, this compound serves as a valuable tool for studying fundamental chemical principles. For instance, its reactivity under various conditions can provide insights into the behavior of heterocyclic compounds in complex reaction environments. The study of such compounds contributes to our understanding of organic chemistry fundamentals and paves the way for novel synthetic methodologies.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in emerging fields such as nanotechnology and green chemistry. The integration of computational modeling with experimental studies is expected to accelerate the discovery of new applications for this compound.

In conclusion, 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functionalities. Its unique structure and promising properties make it a subject of ongoing research interest across multiple disciplines.